Cas no 345909-25-3 (2-Amino-6-mercaptopurine-9-D-riboside Hydrate)

• Product Name: 2-Amino-6-mercaptopurine-9-D-riboside Hydrate
• CAS No: 345909-25-3
• MF: C₁₀H₁₅N₅O₅S
• MW: 317.321600198746
• MDL: MFCD00149353
• CID: 304171
• PubChem ID: 24888462
• Update Time: 2025-06-15

2-Amino-6-mercaptopurine-9-D-riboside Hydrate Chemical and Physical Properties

Names and Identifiers

• Guanosine, 6-thio-, hydrate (9CI)
• 6-Thioguanosine
• THIOGUANOSINE HYDRATE
• (?)-2-Amino-6-mercaptopurine riboside hydrate
• 2-AMINO-6-MERCAPTOPURINE RIBOSIDE,HYDRATE
• 2-AMINO-6-MERCAPTOPURINE-9-D-RIBOSIDE HYDRATE
• 6-Thioguanosine hydrate
• SCHEMBL8612560
• (-)-2-Amino-6-mercaptopurine riboside hydrate, 98%
• 2-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-6H-purine-6-thione hydrate
• (-)-2-Amino-6-mercaptopurine riboside hydrate
• HMS1569E15
• MFCD00149353
• F71777
• 6-thioguanosine monohydrate
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-6-thione;hydrate
• Prestwick_466
• 345909-25-3
• Thioguanosine; NSC-29422;
• 2-Amino-6-mercaptopurine-9-D-riboside Hydrate

• MDL： MFCD00149353
• Inchi： 1S/C10H13N5O4S.H2O/c11-10-13-7-4(8(20)14-10)12-2-15(7)9-6(18)5(17)3(1-16)19-9;/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,20);1H2/t3-,5-,6-,9-;/m1./s1
• InChI Key： CEMWFPKZUAKCRS-GWTDSMLYSA-N
• SMILES： S=C1C2=C(NC(N)=N1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O.O

Computed Properties

• Exact Mass: 299.06900
• Monoisotopic Mass: 317.07938977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 230-231 °C (dec.) (lit.)
• PSA: 178.34000
• LogP: -1.11010
• Solubility: Not determined
• Optical Activity: [α]22/D −69.9°, c = 1.3 in 0.1 M NaOH

2-Amino-6-mercaptopurine-9-D-riboside Hydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：UP0200000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on 2-Amino-6-mercaptopurine-9-D-riboside Hydrate

Comprehensive Overview of 2-Amino-6-mercaptopurine-9-D-riboside Hydrate (CAS No. 345909-25-3)

2-Amino-6-mercaptopurine-9-D-riboside Hydrate, with the CAS number 345909-25-3, is a chemically modified nucleoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as a thiopurine riboside, is structurally related to purine metabolism intermediates, making it a subject of interest in studies involving nucleic acid synthesis, enzyme inhibition, and potential therapeutic applications. Its unique properties, such as the presence of a sulfhydryl group (-SH) and a ribose moiety, contribute to its versatility in research settings.

In recent years, the scientific community has shown increasing interest in 2-Amino-6-mercaptopurine-9-D-riboside Hydrate due to its potential role in modulating cellular processes. Researchers are exploring its interactions with enzymes like hypoxanthine-guanine phosphoribosyltransferase (HGPRT) and its implications in metabolic pathways. This aligns with the growing trend of targeting nucleotide metabolism in diseases such as cancer and autoimmune disorders. The compound's hydrate form ensures stability, making it suitable for experimental use in aqueous environments.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-Amino-6-mercaptopurine-9-D-riboside Hydrate in drug discovery?" Current studies suggest its utility as a precursor or intermediate in the synthesis of novel therapeutics, particularly those targeting purine salvage pathways. Additionally, its antimetabolite properties are being investigated for their potential to disrupt DNA synthesis in rapidly dividing cells, a mechanism relevant to oncology research.

The compound's CAS registry number (345909-25-3) is often used as a unique identifier in chemical databases and regulatory documents. This highlights the importance of accurate nomenclature and standardization in scientific communication. Furthermore, the inclusion of hydrate in its name underscores the significance of water molecules in its crystalline structure, which can influence solubility and bioavailability—a critical consideration for formulation scientists.

From an SEO perspective, terms like "2-Amino-6-mercaptopurine riboside uses" and "CAS 345909-25-3 supplier" are commonly searched, reflecting the demand for both technical information and commercial availability. Researchers and manufacturers alike seek detailed data on its spectroscopic properties (e.g., NMR, HPLC profiles), storage conditions, and handling protocols to ensure reproducibility in experiments.

In the context of sustainability and green chemistry, there is growing curiosity about the eco-friendly synthesis of such specialized compounds. Innovations in catalytic methods and solvent-free reactions are being explored to produce 2-Amino-6-mercaptopurine-9-D-riboside Hydrate with reduced environmental impact. This aligns with broader industry trends toward sustainable laboratory practices.

Another hot topic is the compound's potential role in epigenetics research. Given its structural similarity to natural purines, it may serve as a tool to study DNA methylation or histone modification processes. Such applications are particularly relevant in the era of personalized medicine, where understanding metabolic dysregulation is key to developing targeted therapies.

In summary, 2-Amino-6-mercaptopurine-9-D-riboside Hydrate (CAS No. 345909-25-3) represents a multifaceted compound with broad relevance in modern science. Its biochemical properties, coupled with emerging applications in drug development and molecular biology, make it a valuable asset for researchers. As interest in nucleotide analogs continues to rise, this compound is poised to remain at the forefront of innovative scientific inquiries.